Kefiran

• CAS: 86753-15-3
• Synonyms: Kefiran
• SMILES: C(C1C(C(C(C(O1)OCC(C(C(C(CO)O)O)O)O)O)O)O)O
• InChI: InChI=1S/C12H24O11/c13-1-4(15)7(17)8(18)5(16)3-22-12-11(21)10(20)9(19)6(2-14)23-12/h4-21H,1-3H2/t4-,5+,6-,7+,8-,9-,10+,11-,12?/m1/s1
• Appearance: Solid powder
• Solubility: Soluble in DMSO

Formulators seeking to replace synthetic emulsifiers or improve thermal processability often struggle with neutral gums that deliver inadequate emulsion stability and excessively high melting points. Kefiran (CAS 86753-15-3) directly overcomes these limitations: • Superior emulsification - markedly better oil-in-water emulsion stabilization than xanthan, guar, or locust bean gum. • Low melting point (93.38 °C) vs. xanthan (153.4 °C) and guar (490.11 °C), enabling heat-sensitive encapsulation and edible coatings. • Lower shear viscosity at matched concentrations simplifies high-solids dispersion, spray-drying, and injectable hydrogel precursor preparation. Available as a ≥98% pure exopolysaccharide from controlled fermentation, ready for global shipment.

Kefiran: A Neutral Glucogalactan Exopolysaccharide

Kefiran (CAS 86753-15-3) is a water-soluble, branched glucogalactan exopolysaccharide (EPS) produced primarily by Lactobacillus kefiranofaciens and other lactic acid bacteria within kefir grains [1]. Structurally, it consists of a hexasaccharide repeating unit comprising approximately equal proportions of D-glucose and D-galactose [2]. With a high molecular weight (e.g., Mw ~7.6 × 10⁵ g/mol) [2], kefiran exhibits favorable physicochemical properties including gel-forming ability, emulsification capacity, and film-forming potential, making it a versatile biopolymer of interest for food, pharmaceutical, and materials science research [3].

Water-soluble branched glucogalactan

Gel-forming and emulsifying capability

Film-forming potential for material research

High molecular weight (~7.6×10⁵ g/mol)

• [1] Maeda, H., Zhu, X., Suzuki, S., Suzuki, K., & Kitamura, S. (2004). Structural characterization and biological activities of an exopolysaccharide kefiran produced by Lactobacillus kefiranofaciens WT-2B(T). Journal of Agricultural and Food Chemistry, 52(17), 5533-5538. View Source
• [2] Piermaría, J. A., Canal, M. L., & Abraham, A. G. (2016). Shear and extensional properties of kefiran. Carbohydrate Polymers, 152, 97-104. View Source
• [3] Wang, Y., Li, C., Liu, P., Ahmed, Z., Xiao, P., & Bai, X. (2008). Physicochemical properties of exopolysaccharide produced by Lactobacillus kefiranofaciens ZW3 isolated from Tibet kefir. International Journal of Biological Macromolecules, 43(3), 283-288. View Source

Kefiran: Why Generic Substitution Fails

Kefiran cannot be arbitrarily substituted with seemingly analogous neutral gums (e.g., xanthan, guar, locust bean) or other exopolysaccharides because its unique branched glucogalactan structure confers a distinct profile of emulsification, thermal behavior, and rheological properties. Direct comparative studies demonstrate that kefiran exhibits much better emulsifying capability than xanthan, guar, and locust gum [1], a significantly lower melting point (93.38 °C) compared to xanthan (153.4 °C) and guar (490.11 °C) [1], and consistently lower shear viscosity at matched concentrations relative to guar, locust bean, and methylcellulose [2]. These quantifiable differences directly impact formulation performance, processability, and end-use functionality, rendering generic substitution scientifically and technically invalid.

Property

Kefiran (Target)

Common Gums (Substitute)

Emulsification

Reported higher rank

Lower emulsifying capability (xanthan, guar, locust bean)

Melting Point

Lower thermal processing profile

Higher melting points (xanthan ~153 °C, guar ~490 °C)

Shear Viscosity

Lowest among tested neutral gums

Higher viscosity (guar > locust > methylcellulose)

• [1] Wang, Y., Li, C., Liu, P., Ahmed, Z., Xiao, P., & Bai, X. (2008). Physicochemical properties of exopolysaccharide produced by Lactobacillus kefiranofaciens ZW3 isolated from Tibet kefir. International Journal of Biological Macromolecules, 43(3), 283-288. View Source
• [2] Piermaría, J. A., Canal, M. L., & Abraham, A. G. (2016). Shear and extensional properties of kefiran. Carbohydrate Polymers, 152, 97-104. View Source

Kefiran: Head-to-Head Performance Evidence

Emulsifying Capability vs. Common Hydrocolloids

In a direct comparative study, the exopolysaccharide produced by L. kefiranofaciens ZW3 (kefiran) exhibited much better emulsifying capability than the commercially available hydrocolloids xanthan gum, guar gum, and locust bean gum [1]. While the original publication does not report a numerical emulsification index value, it explicitly states that kefiran's performance was much better, establishing a clear rank-order differentiation in emulsification efficiency.

Emulsifying Capability

Head-to-head

Rank order: Kefiran > xanthan, guar, locust bean

Supports formulation stability screening

Reported qualitative superiority; numerical index not specified

Evidence Dimension	Emulsifying Capability
Target Compound Data	Much better emulsifying capability (qualitative rank order)
Comparator Or Baseline	Xanthan gum, guar gum, locust bean gum
Quantified Difference	Rank order: Kefiran > Xanthan gum, Guar gum, Locust bean gum
Conditions	Not specified in the abstract; study characterized ZW3 EPS versus commercial hydrocolloids.

Why This Matters

Superior emulsifying capability directly impacts formulation stability and texture in food, cosmetic, and pharmaceutical emulsions, potentially reducing the need for synthetic emulsifiers.

• [1] Wang, Y., Li, C., Liu, P., Ahmed, Z., Xiao, P., & Bai, X. (2008). Physicochemical properties of exopolysaccharide produced by Lactobacillus kefiranofaciens ZW3 isolated from Tibet kefir. International Journal of Biological Macromolecules, 43(3), 283-288. View Source

Lower Melting Point vs. Xanthan and Guar Gum

Kefiran exhibits a melting point of 93.38 °C, which is substantially lower than that of xanthan gum (153.4 °C) and dramatically lower than that of guar gum (490.11 °C) [1]. This thermal differentiation is critical for applications requiring lower processing temperatures or heat-sensitive formulations.

Melting Point

Head-to-head

93.38 °C — 60 °C below xanthan; 397 °C below guar

Enables lower-temperature processing

Evidence Dimension	Melting Point
Target Compound Data	93.38 °C
Comparator Or Baseline	Xanthan gum: 153.4 °C; Guar gum: 490.11 °C
Quantified Difference	60.02 °C lower than xanthan; 396.73 °C lower than guar gum
Conditions	Not specified; from EPS characterization study.

Why This Matters

A lower melting point allows for gentler thermal processing, reducing energy costs and preserving the integrity of heat-sensitive co-formulants in foods, pharmaceuticals, or biodegradable materials.

• [1] Wang, Y., Li, C., Liu, P., Ahmed, Z., Xiao, P., & Bai, X. (2008). Physicochemical properties of exopolysaccharide produced by Lactobacillus kefiranofaciens ZW3 isolated from Tibet kefir. International Journal of Biological Macromolecules, 43(3), 283-288. View Source

Flocculation Stability Comparable to Xanthan Gum

Kefiran demonstrates flocculation stability that is similar to xanthan gum, a benchmark hydrocolloid, and better than that of guar gum [1]. This places kefiran in the top tier of natural flocculants/stabilizers while offering a different thermal and rheological profile.

Flocculation Stability

Head-to-head

Similar to xanthan gum; better than guar

Comparable colloidal stability to benchmark

Evidence Dimension	Flocculation Stability
Target Compound Data	Similar flocculation stability to xanthan gum
Comparator Or Baseline	Xanthan gum (similar); Guar gum (better than)
Quantified Difference	Rank order: Xanthan ~ Kefiran > Guar gum
Conditions	Not specified; from EPS characterization study.

Why This Matters

Flocculation stability is crucial for maintaining homogeneity and preventing sedimentation in suspensions, beverages, and industrial formulations. Kefiran provides xanthan-grade stability with a different thermal footprint.

• [1] Wang, Y., Li, C., Liu, P., Ahmed, Z., Xiao, P., & Bai, X. (2008). Physicochemical properties of exopolysaccharide produced by Lactobacillus kefiranofaciens ZW3 isolated from Tibet kefir. International Journal of Biological Macromolecules, 43(3), 283-288. View Source

Lower Shear Viscosity vs. Neutral Gums

In a comparative rheological study of 2% w/w aqueous dispersions, kefiran exhibited lower shear viscosity than guar gum, locust bean gum, and methylcellulose at equivalent concentrations [1]. The viscoelastic behavior ranking was: Guar gum > Locust bean gum > Methylcellulose > Kefiran [1]. Additionally, kefiran solutions displayed Newtonian behavior in dilute solutions and pseudoplastic behavior at higher concentrations, with apparent viscosities ranging from 8.24 mPa·s at 100 °C to 19.32 mPa·s at 80 °C for 0.1 g/mL solutions [2].

Shear Viscosity

Head-to-head

Lowest among neutral gums; 8.2–19.3 mPa·s at 0.1 g/mL

Facilitates high-solids processing and spray-drying

Newtonian at low concentration, pseudoplastic at higher

Evidence Dimension	Shear Viscosity / Viscoelastic Behavior
Target Compound Data	Lowest viscosity and viscoelastic response among tested neutral gums; intrinsic viscosity 8.24-19.32 mPa·s at 0.1 g/mL
Comparator Or Baseline	Guar gum (highest viscosity), Locust bean gum, Methylcellulose
Quantified Difference	Rank order: Guar gum > Locust bean gum > Methylcellulose > Kefiran
Conditions	2% w/w aqueous dispersions at 20 °C for rheology comparison; 0.1 g/mL solutions for intrinsic viscosity at 80-100 °C.

Why This Matters

Lower viscosity at equivalent concentration can be advantageous for applications requiring high solids loading without excessive thickness, such as spray-drying, coating, or injectable formulations, while Newtonian behavior at low concentrations ensures predictable flow characteristics.

• [1] Piermaría, J. A., Canal, M. L., & Abraham, A. G. (2016). Shear and extensional properties of kefiran. Carbohydrate Polymers, 152, 97-104. View Source
• [2] Piermaría, J. A., Bengoechea, C., Abraham, A. G., & Guerrero, A. (2015). Rheological properties of kefiran compared to other neutral gums. Poster presented at Challenges in Rheology and Product Development, Buenos Aires, Argentina. View Source

Film Mechanical Properties and Plasticization

Kefiran films demonstrate stronger interpolymeric interactions compared to films made from whole milk kefir grain biomass, as evidenced by thermogravimetric and mechanical tests [1]. However, neat kefiran films are naturally brittle with a glass transition temperature (Tg) of -20 ± 2 °C [2]. The addition of plasticizers such as D-glucitol and D-galactitol can decrease Young's Modulus by approximately 74% and 30%, respectively, yielding more flexible films [2]. Kefiran films present water vapor permeability values ranging from 0.93 to 4.38 × 10⁻¹¹ g/m·s·Pa [3].

Film Properties

Reported

Strong matrix; Tg -20 °C; Young’s modulus ↓74% with plasticizer

Tunable mechanical properties for biodegradable films

Water vapor permeability 0.93–4.38×10⁻¹¹ g/m·s·Pa

Evidence Dimension	Film Mechanical and Barrier Properties
Target Compound Data	Strong interpolymeric interactions; Tg = -20 ± 2 °C; Young's Modulus reduction up to 74% with plasticizer; WVP = 0.93-4.38 × 10⁻¹¹ g/m·s·Pa
Comparator Or Baseline	Whole milk kefir grain films (weaker interactions); synthetic packaging films (higher mechanical strength but non-biodegradable)
Quantified Difference	Young's Modulus reduction: D-galactitol plasticized films -74%; D-glucitol plasticized films -30% vs. neat kefiran
Conditions	Film casting and characterization; glycerol content varied; plasticizer addition at 2-5% w/w.

Why This Matters

Kefiran's strong intrinsic interactions provide a robust matrix for composite or plasticized films, enabling tunable mechanical properties for specific packaging or coating applications where biodegradability is required.

• [1] Ramírez Tapias, Y. A., Rezzani, G. D., Delgado, J. F., Peltzer, M. A., & Salvay, A. G. (2024). New materials from the integral milk kefir grain biomass and the purified kefiran: The role of glycerol content on the film's properties. Polymers, 16(22), 3106. View Source
• [2] Piermaría, J. A., Pinotti, A., García, M. A., & Abraham, A. G. (2021). Study of the effect of the addition of plasticizers on the physical properties of biodegradable films based on kefiran for potential application as food packaging. Food Chemistry, 360, 129966. View Source
• [3] Piermaría, J. A., Pinotti, A., García, M. A., & Abraham, A. G. (2021). The effect of extraction conditions on the barrier and mechanical properties of kefiran films. Core.ac.uk. View Source

Kefiran: Recommended Application Scenarios

Emulsion Stabilization in Clean-Label Formulations

Given its much better emulsifying capability relative to xanthan, guar, and locust bean gums [1], kefiran is ideally suited for stabilizing oil-in-water emulsions in natural, clean-label products such as salad dressings, sauces, dairy alternatives, and personal care creams, where synthetic emulsifiers are undesirable.

Heat-Sensitive Biopolymer for Encapsulation and Coating

Kefiran's low melting point (93.38 °C) [1] and strong film-forming ability [2] make it a compelling candidate for encapsulating heat-labile bioactive compounds (e.g., probiotics, vitamins, enzymes) or for applying edible coatings that require mild thermal processing, thereby preserving the activity of sensitive ingredients.

Low-Viscosity Formulations for Spray-Drying and Injectables

Kefiran's lower shear viscosity at matched concentrations compared to other neutral gums [3] facilitates the preparation of high-solids dispersions suitable for spray-drying into powders or for developing injectable hydrogel precursors where excessive viscosity would impede processing or administration.

Biodegradable Packaging Films with Tunable Properties

While neat kefiran films are brittle, the ability to significantly reduce Young's Modulus by up to 74% through plasticizer addition [4] enables the design of flexible, biodegradable packaging materials. Kefiran's strong interpolymeric interactions provide a robust foundation for composite films with tailored water vapor barrier properties [5].

Application

Selection Property

Validation Focus

Emulsion stabilization research

Emulsifying capability rank

Emulsion stability and droplet size

Heat-sensitive encapsulation/coating

Low melting point and film-forming ability

Bioactive retention and thermal processing window

Spray-drying / low-viscosity formulations

Low shear viscosity at matched concentration

High-solids loading and powder recovery

Biodegradable packaging films

Plasticizer-modulated Young’s modulus

Flexibility, water vapor barrier, and tensile properties

• [1] Wang, Y., Li, C., Liu, P., Ahmed, Z., Xiao, P., & Bai, X. (2008). Physicochemical properties of exopolysaccharide produced by Lactobacillus kefiranofaciens ZW3 isolated from Tibet kefir. International Journal of Biological Macromolecules, 43(3), 283-288. View Source
• [2] Ramírez Tapias, Y. A., Rezzani, G. D., Delgado, J. F., Peltzer, M. A., & Salvay, A. G. (2024). New materials from the integral milk kefir grain biomass and the purified kefiran: The role of glycerol content on the film's properties. Polymers, 16(22), 3106. View Source
• [3] Piermaría, J. A., Canal, M. L., & Abraham, A. G. (2016). Shear and extensional properties of kefiran. Carbohydrate Polymers, 152, 97-104. View Source
• [4] Piermaría, J. A., Pinotti, A., García, M. A., & Abraham, A. G. (2021). Study of the effect of the addition of plasticizers on the physical properties of biodegradable films based on kefiran for potential application as food packaging. Food Chemistry, 360, 129966. View Source
• [5] Piermaría, J. A., Pinotti, A., García, M. A., & Abraham, A. G. (2021). The effect of extraction conditions on the barrier and mechanical properties of kefiran films. Core.ac.uk. View Source